Cas no 849140-55-2 (2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide)

• Product Name: 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide
• CAS No: 849140-55-2
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 6558824
• PubChem ID: 40752828
• Update Time: 2025-11-01

2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide
• EN300-18153901
• 849140-55-2
• Z44298565

• Inchi： 1S/C12H10N2O3/c13-7-9(12(14)15)5-8-1-2-10-11(6-8)17-4-3-16-10/h1-2,5-6H,3-4H2,(H2,14,15)/b9-5-
• InChI Key： MLFGXJWJKJHURI-UITAMQMPSA-N
• SMILES： O1CCOC2C=CC(/C=C(/C#N)\C(N)=O)=CC1=2

Computed Properties

• Exact Mass: 230.06914219g/mol
• Monoisotopic Mass: 230.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85.3Ų

Additional information on 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide

2-Cyano-3-(2,3-Dihydro-1,4-Benzodioxin-6-Yl)Prop-2-Enamide: A Comprehensive Overview

2-Cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide, also known by its CAS number 849140-55-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyano group with a benzodioxin moiety. The benzodioxin ring system is a key feature of this molecule, contributing to its stability and reactivity. Recent studies have highlighted its potential applications in drug design and advanced materials.

The synthesis of 849140-55-2 involves a multi-step process that typically begins with the preparation of the benzodioxin derivative. This is followed by the introduction of the cyano and enamide groups through carefully controlled reactions. The process requires precise conditions to ensure the desired stereochemistry and purity of the final product. Researchers have explored various methodologies to optimize this synthesis, including the use of transition metal catalysts and microwave-assisted techniques.

In terms of chemical properties, 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide exhibits notable thermal stability and solubility in organic solvents. These properties make it suitable for applications in high-performance polymers and as an intermediate in pharmaceutical synthesis. Recent studies have demonstrated its ability to act as a precursor for bioactive compounds with potential anti-inflammatory and anticancer properties.

The biological activity of this compound has been a focal point of recent research. In vitro assays have shown that it can modulate key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for drug development. Additionally, its ability to interact with specific receptors has been explored, opening avenues for its use in targeted therapies.

From a materials science perspective, 849140-55-2 has been investigated for its role in creating advanced materials such as self-healing polymers and stimuli-responsive systems. Its unique structure allows for the incorporation into polymer networks that can respond to environmental changes, offering promising applications in smart materials.

In conclusion, 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide, or CAS number 849140-55-2, represents a versatile compound with diverse applications across multiple disciplines. Its synthesis, properties, and biological activity continue to be areas of active research, underscoring its importance in contemporary chemical science.